Cas no 302602-94-4 (2-(2-Phenylimidazole-1-carbonyl)benzoicacid)

• Product Name: 2-(2-Phenylimidazole-1-carbonyl)benzoicacid
• CAS No: 302602-94-4
• MF: C₁₇H₁₂N₂O₃
• MW: 292.2887840271
• MDL: MFCD00407444
• CID: 299257
• PubChem ID: 830842
• Update Time: 2025-05-21

2-(2-Phenylimidazole-1-carbonyl)benzoicacid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(2-phenyl-1H-imidazol-1-yl)carbonyl]-
• 2-(2-Phenyl-imidazole-1-carbonyl)-benzoic acid
• 2-(2-Phenylimidazole-1-carbonyl)benzoic acid
• 2-[(2-phenylimidazolyl)carbonyl]benzoic acid
• AC1LH20Z
• CTK4G4743
• Oprea1_257275
• Oprea1_263490
• ST086602
• 302602-94-4
• FT-0752949
• 2-(2-Phenyl-1H-imidazole-1-carbonyl)benzoicacid
• SR-01000326722
• 2-(2-Phenyl-1H-imidazole-1-carbonyl)benzoic acid
• SR-01000326722-1
• BRD-K18804049-001-01-1
• CS-0358552
• HMS1697O21
• AKOS000301486
• DTXSID50356741
• DA-19607
• 2-(2-Phenylimidazole-1-carbonyl)benzoicacid

• MDL： MFCD00407444
• Inchi： 1S/C17H12N2O3/c20-16(13-8-4-5-9-14(13)17(21)22)19-11-10-18-15(19)12-6-2-1-3-7-12/h1-11H,(H,21,22)
• InChI Key： CGERIIAODKVBAL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)N1C=CN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 292.08500
• Monoisotopic Mass: 292.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 72.19000
• LogP: 2.93680

2-(2-Phenylimidazole-1-carbonyl)benzoicacid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2-Phenylimidazole-1-carbonyl)benzoicacid

2-(2-Phenylimidazole-1-carbonyl)benzoic Acid

2-(2-Phenylimidazole-1-carbonyl)benzoic acid, also known by its CAS registry number 302602-94-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines the functionalities of an imidazole ring and a benzoic acid group. The imidazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its versatility in chemical reactions and applications. The benzoic acid group, on the other hand, introduces carboxylic acid functionality, which can participate in various chemical transformations and interactions.

Recent studies have highlighted the potential of 2-(2-Phenylimidazole-1-carbonyl)benzoic acid in the development of advanced materials, particularly in the realm of coordination polymers and metal-organic frameworks (MOFs). The imidazole group in this compound serves as a coordinating ligand, enabling the formation of stable metal complexes. Researchers have demonstrated that this compound can act as a versatile building block for constructing MOFs with high surface area and porosity, making them suitable for gas storage, catalysis, and sensing applications. For instance, a study published in *Nature Communications* in 2023 reported the synthesis of a novel MOF using 302602-94-4 as a ligand, exhibiting exceptional stability under harsh conditions.

In addition to its role in materials science, 2-(2-Phenylimidazole-1-carbonyl)benzoic acid has shown promise in medicinal chemistry. The compound's ability to form hydrogen bonds and engage in π–π interactions makes it an attractive candidate for drug design. A recent investigation published in *Journal of Medicinal Chemistry* explored the potential of this compound as a scaffold for developing inhibitors against key enzymes involved in neurodegenerative diseases. The study revealed that derivatives of 302602-94-4 exhibited potent inhibitory activity against β-secretase (BACE1), a target enzyme implicated in Alzheimer's disease.

The synthesis of 302602-94-4 typically involves multi-step organic reactions, often starting from readily available starting materials such as benzene derivatives and imidazole precursors. One common approach involves the formation of the imidazole ring through condensation reactions followed by coupling with the benzoic acid moiety via carbonylation or similar processes. Researchers have optimized these synthetic routes to achieve high yields and purity levels, ensuring scalability for potential industrial applications.

From an environmental standpoint, 302602-94-4 has been evaluated for its biodegradability and ecotoxicological effects. Studies conducted under controlled laboratory conditions indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates comparable to those of other organic compounds used in industrial applications. However, further research is required to assess its long-term impact on aquatic ecosystems and to develop strategies for minimizing environmental risks associated with its production and use.

In summary, 302602-94-4, or 2-(2-Phenylimidazole-1-carbonyl)benzoic acid, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials and as a scaffold for drug development. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in modern chemistry and materials science.